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Compound of Interest

Compound Name: Aluminum thiocyanate

Cat. No.: B3343532 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aluminum thiocyanate, with the chemical formula Al(SCN)₃, is an inorganic compound that

presents as a yellow, solid powder.[1][2] It is a salt formed from the aluminum cation (Al³⁺) and

the thiocyanate anion (SCN⁻). While not extensively characterized in biological systems or

drug development, its unique chemical properties and reactivity, particularly in coordination

chemistry, make it a compound of interest in various chemical applications, including as a

mordant in the dyeing industry.[1][3] This technical guide provides a comprehensive overview

of the known chemical properties of aluminum thiocyanate, including detailed experimental

protocols and visualizations of its chemical behavior.

Core Chemical Properties
A summary of the fundamental chemical and physical properties of aluminum thiocyanate is

presented in the table below. It is important to note that definitive experimental values for the

melting and boiling points are not consistently reported in the literature, with strong indications

that the compound decomposes at elevated temperatures. The provided boiling point of 146°C

at 760 mmHg appears anomalous for an ionic salt and should be treated with caution.
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Property Value Source(s)

Chemical Formula Al(SCN)₃ [3]

Molecular Weight 201.22 g/mol [4]

Appearance Yellow, solid powder [1][2]

Solubility
Soluble in water; insoluble in

alcohol and ether.
[1]

CAS Number 538-17-0 [1][3]

Decomposition

Decomposes upon heating.

Specific decomposition

temperature and products

require further experimental

verification.

[5]

Synthesis of Aluminum Thiocyanate
The most common method for the laboratory-scale synthesis of aluminum thiocyanate is

through a salt metathesis (double displacement) reaction in an aqueous solution. This involves

the reaction of a soluble aluminum salt with a soluble thiocyanate salt.

Experimental Protocol: Synthesis via Salt Metathesis
Objective: To synthesize aluminum thiocyanate by the reaction of aluminum chloride and

potassium thiocyanate in an aqueous solution.

Materials:

Aluminum chloride (AlCl₃), anhydrous

Potassium thiocyanate (KSCN)

Distilled water

Ethanol (for washing)
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Diethyl ether (for washing)

Beakers

Magnetic stirrer and stir bar

Filter funnel and filter paper

Evaporating dish

Vacuum desiccator

Procedure:

Preparation of Reactant Solutions:

Dissolve a stoichiometric amount of aluminum chloride in a minimal amount of distilled

water in a beaker.

In a separate beaker, dissolve three molar equivalents of potassium thiocyanate in a

minimal amount of distilled water.

Reaction:

Slowly add the potassium thiocyanate solution to the aluminum chloride solution while

continuously stirring with a magnetic stirrer.

The reaction mixture will form aluminum thiocyanate and potassium chloride as a

byproduct, both of which will be in solution. AlCl₃(aq) + 3KSCN(aq) → Al(SCN)₃(aq) +

3KCl(aq)

Isolation and Purification:

To isolate the aluminum thiocyanate, the solvent must be removed. This is typically

achieved by gentle heating in an evaporating dish to concentrate the solution, followed by

cooling to encourage crystallization. It is important to note that aluminum thiocyanate is

often obtained as a hydrate, and complete desolvation can be challenging.[6][7]
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The resulting solid mixture of aluminum thiocyanate and potassium chloride can be

separated based on solubility differences. Since aluminum thiocyanate is insoluble in

ethanol and ether, washing the precipitate with these solvents can help remove the more

soluble potassium chloride.

Filter the precipitate using a filter funnel and filter paper.

Wash the collected solid with small portions of cold ethanol, followed by diethyl ether, to

remove any remaining impurities and to aid in drying.

Drying:

Dry the final product in a vacuum desiccator over a suitable desiccant to remove any

residual solvent and water.

Safety Precautions:

Handle anhydrous aluminum chloride in a dry environment as it is hygroscopic and reacts

exothermically with water.

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Synthesis Workflow Diagram
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Click to download full resolution via product page

Caption: Workflow for the synthesis of aluminum thiocyanate.

Reactivity and Solution Chemistry
In aqueous solutions, aluminum thiocyanate exhibits complex coordination chemistry. The

aluminum cation, Al³⁺, is a hard Lewis acid and readily coordinates with the thiocyanate anion,

SCN⁻, which can act as an ambidentate ligand, binding through either the nitrogen or the sulfur

atom. For hard cations like Al³⁺, coordination is predominantly through the nitrogen atom,

forming isothiocyanate complexes.

Studies using Raman spectroscopy have shown that in aqueous solutions, a series of aquated

complexes are formed through the stepwise displacement of water molecules from the

hexaaquaaluminum(III) ion, [Al(H₂O)₆]³⁺, by thiocyanate ligands.[8] The equilibrium between

these species is dependent on the molar ratio of thiocyanate to aluminum.

The primary complex species identified in solution are:

[Al(NCS)(H₂O)₅]²⁺

[Al(NCS)₂(H₂O)₄]⁺

Al(NCS)₃(H₂O)₃

Aqueous Speciation Diagram
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[Al(H₂O)₆]³⁺
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- H₂O
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+ SCN⁻

- H₂O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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